Acetylepipodophyllotoxin
Acetylepipodophyllotoxin
[(5S,5aR,8aR,9R)-8-oxo-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-5-yl] acetate is a natural product found in Juniperus sabina with data available.
Brand Name:
Vulcanchem
CAS No.:
1180-35-4
VCID:
VC21270192
InChI:
InChI=1S/C24H24O9/c1-11(25)33-22-14-8-17-16(31-10-32-17)7-13(14)20(21-15(22)9-30-24(21)26)12-5-18(27-2)23(29-4)19(6-12)28-3/h5-8,15,20-22H,9-10H2,1-4H3/t15-,20+,21-,22+/m0/s1
SMILES:
CC(=O)OC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)OC)OC
Molecular Formula:
C24H24O9
Molecular Weight:
456.4 g/mol
Acetylepipodophyllotoxin
CAS No.: 1180-35-4
Cat. No.: VC21270192
Molecular Formula: C24H24O9
Molecular Weight: 456.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | [(5S,5aR,8aR,9R)-8-oxo-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-5-yl] acetate is a natural product found in Juniperus sabina with data available. |
|---|---|
| CAS No. | 1180-35-4 |
| Molecular Formula | C24H24O9 |
| Molecular Weight | 456.4 g/mol |
| IUPAC Name | [(5S,5aR,8aR,9R)-8-oxo-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-5-yl] acetate |
| Standard InChI | InChI=1S/C24H24O9/c1-11(25)33-22-14-8-17-16(31-10-32-17)7-13(14)20(21-15(22)9-30-24(21)26)12-5-18(27-2)23(29-4)19(6-12)28-3/h5-8,15,20-22H,9-10H2,1-4H3/t15-,20+,21-,22+/m0/s1 |
| Standard InChI Key | SASVNKPCTLROPQ-QWIYEXKTSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1[C@H]2COC(=O)[C@@H]2[C@@H](C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)OC)OC |
| SMILES | CC(=O)OC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)OC)OC |
| Canonical SMILES | CC(=O)OC1C2COC(=O)C2C(C3=CC4=C(C=C13)OCO4)C5=CC(=C(C(=C5)OC)OC)OC |
| Appearance | Powder |
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